Cas no 626-48-2 (6-methyl-1,2,3,4-tetrahydropyrimidine-2,4-dione)
626-48-2 structure
Product Name:6-methyl-1,2,3,4-tetrahydropyrimidine-2,4-dione
CAS No:626-48-2
MF:C5H6N2O2
MW:126.113340854645
MDL:MFCD00006028
CID:39208
PubChem ID:12283
Update Time:2025-04-18
6-methyl-1,2,3,4-tetrahydropyrimidine-2,4-dione Chemical and Physical Properties
Names and Identifiers
-
- 2,4-Dihydroxy-6-methylpyrimidine
- 2,4-DIHYDROXY-6-METHYL PYRIMIDE
- 4-METHYLURACIL
- 6-METHYL-1,2,3,4-TETRAHYDROPYRIMIDINE-2,4-DIONE
- 6-METHYL-1,2,4-DIHYDROXYPYRIMIDINE
- 6-METHYLPYRIMIDINE-2,4(1H,3H)-DIONE
- 6-METHYLPYRIMIDINE-2,4-DIOL
- 6-METHYLURACIL
- AURORA KA-4132
- METHYLURACIL, 6-
- TIMTEC-BB SBB004254
- TIMTEC-BB SBB004256
- 2(1H)-Pyrimidinone, 4-hydroxy-6-methyl-
- 2,4(1H,3H)-Pyrimidinedione, 6-methyl-
- 2,4-Pyrimidinediol, 6-methyl-
- 3h)-pyrimidinedione,6-methyl-4(1h
- 4(1H,3H)-Pyrimidinedione,6-methyl-2
- 4-(6)-Methyluracil
- 6-Methyl-1H-pyrimidine-2,4-dione
- 2.4-Dihydroxy-6-methylpyrimidine
- 6-Methyl-2,4(1H,3H)-pyrimidinedione
- C5H6N2O2
- Methyl 5-bromonicotinate
- METHYLURACIL, 6-(RG)
- 4-hydroxy-6-methyl-1,2-dihydro-pyrimidin-2-one
- CS-0017143
- AKOS002303990
- 6-Methyl-2,4(1H,3H)-pyrimidinedione #
- 4-Methyl-2.6-dioxypyrimidin
- DTXSID8052308
- 2,3H)-Pyrimidinedione, 6-methyl-
- WLN: T6MVMVJ F1
- 6-METHYLURACIL [HSDB]
- FT-0610121
- CAS-626-48-2
- NSC 9456
- SCHEMBL21990343
- D70607
- AB-323/25048156
- 2,4-dihydroxy-6-methyl-pyrimidine
- SB57748
- SCHEMBL60308
- Q4161980
- 5O052W0G6I
- EINECS 210-949-4
- AWD 23-15
- NCGC00357256-01
- CHEMBL1650614
- 626-48-2
- NS00035117
- Pseudothymine (VAN)
- DTXCID9030880
- CHEBI:74733
- NSC9456
- 1-BOC-3-(2-FLUORO-BENZYLAMINO)-PIPERIDINE
- STR00504
- 6-methylpyrimidine-2,4-dione
- Pseudothymine
- InChI=1/C5H6N2O2/c1-3-2-4(8)7-5(9)6-3/h2H,1H3,(H2,6,7,8,9
- Metacyl
- BP-12331
- 6-METHYLURACIL [MI]
- SY001859
- A15712
- METHYLURACIL [WHO-DD]
- AKOS000120980
- 6-Methyluracil, 97% (HPLC)
- AI3-25472
- BB 0256780
- BDBM50106396
- NSC-9456
- F0322-0043
- AC-2536
- AM81337
- EN300-17078
- Q-200556
- METHYLURACIL, 4-
- Tox21_304049
- HMS1762E01
- 24PYRIMIDINEDIONE6methyl
- MFCD00006028
- 6-methyl-2,4(1H,3H)pyrimidinedione
- HY-Y1125
- BCP26951
- Methacyl
- Z56871945
- UNII-5O052W0G6I
- HSDB 5508
- Uracil, 6-methyl-
- M0454
- 6MU
- 6-methyl uracil
- pyrimidine, 2,4-dihydroxy-6-methyl-
- STL426163
- pyrimidine-2,4(1H,3H)-dione, 6-methyl-
- STL283926
- 2(1H)-Pyrimidinone, 4-hydroxy-6-methyl-(8CI)
- 2,4-DI HYDROXYL-6-METHYL PYRIMIDINE
- DB-016105
- ALBB-022469
- DB-292227
- AWD-23-15
- 6-methyl-1,2,3,4-tetrahydropyrimidine-2,4-dione
-
- MDL： MFCD00006028
- Inchi： 1S/C5H6N2O2/c1-3-2-4(8)7-5(9)6-3/h2H,1H3,(H2,6,7,8,9)
- InChI Key： SHVCSCWHWMSGTE-UHFFFAOYSA-N
- SMILES： O=C1NC(C=C(C)N1)=O
- BRN： 115647
Computed Properties
- Exact Mass: 126.04300
- Monoisotopic Mass: 126.042927
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 9
- Rotatable Bond Count: 0
- Complexity: 195
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: 17
- XLogP3: nothing
- Topological Polar Surface Area: 58.2
Experimental Properties
- Color/Form: White powder
- Density: 1.2260
- Melting Point: 318 °C (dec.) (lit.)
- Boiling Point: 420.4°C at 760 mmHg
- Flash Point: 208 °C
- Refractive Index: 1.489
- Water Partition Coefficient: 7 g/L (22 ºC)
- PSA: 65.72000
- LogP: -0.62840
- Merck: 6133
- Sensitiveness: Sensitive to humidity
- Solubility: Soluble in water, hot ethanol and alkali solution, slightly soluble in diethyl ether.
6-methyl-1,2,3,4-tetrahydropyrimidine-2,4-dione Security Information
-
Symbol:
- Prompt：warning
- Signal Word：Warning
- Hazard Statement： H361
- Warning Statement： P281
- Hazardous Material transportation number：1759
- WGK Germany：3
- Hazard Category Code： 63-62
- Safety Instruction： S36/37/39-S45-S36/37
- RTECS：YR0700000
-
Hazardous Material Identification：
- HazardClass：8
- PackingGroup：II
- TSCA：Yes
- Storage Condition：Inert atmosphere,Room Temperature
- Packing Group：II
- Hazard Level：8
- Safety Term：8
- Packing Group：II
- Risk Phrases：R62; R63
6-methyl-1,2,3,4-tetrahydropyrimidine-2,4-dione Customs Data
- HS CODE：2942000000
- Customs Data：
China Customs Code:
2933599090Overview:
2933599090. Other compounds with pyrimidine ring in structure(Including other compounds with piperazine ring on the structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933599090. other compounds containing a pyrimidine ring (whether or not hydrogenated) or piperazine ring in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
6-methyl-1,2,3,4-tetrahydropyrimidine-2,4-dione Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd. | D115207-100G |
6-methyl-1,2,3,4-tetrahydropyrimidine-2,4-dione |
626-48-2 | 100g |
¥336.76 | 2023-11-13 | ||
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | M813683-2.5kg |
6-Methyluracil |
626-48-2 | ≥98% | 2.5kg |
1,098.00 | 2021-05-17 | |
| Matrix Scientific | 058315-100g |
6-Methyl-2,4(1H,3H)-pyrimidinedione |
626-48-2 | 100g |
$23.00 | 2023-09-06 | ||
| Matrix Scientific | 058315-500g |
6-Methyl-2,4(1H,3H)-pyrimidinedione |
626-48-2 | 500g |
$89.00 | 2023-09-06 | ||
| TRC | M338160-5g |
6-Methyluracil |
626-48-2 | 5g |
$ 75.00 | 2023-09-07 | ||
| TRC | M338160-10g |
6-Methyluracil |
626-48-2 | 10g |
$110.00 | 2023-05-17 | ||
| TRC | M338160-25g |
6-Methyluracil |
626-48-2 | 25g |
$178.00 | 2023-05-17 | ||
| TRC | M338160-50g |
6-Methyluracil |
626-48-2 | 50g |
$ 316.00 | 2023-09-07 | ||
| abcr | AB132601-100 g |
6-Methyluracil, 97%; . |
626-48-2 | 97% | 100g |
€52.40 | 2023-06-24 | |
| abcr | AB132601-500 g |
6-Methyluracil, 97%; . |
626-48-2 | 97% | 500g |
€89.70 | 2023-06-24 |
6-methyl-1,2,3,4-tetrahydropyrimidine-2,4-dione Suppliers
Amadis Chemical Company Limited
Gold Member
Audited Supplier
(CAS:626-48-2)6-methyl-1,2,3,4-tetrahydropyrimidine-2,4-dione
Order Number:A1203294
Stock Status:in Stock
Quantity:2.5kg
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 02:49
Price ($):194.0
Email:sales@amadischem.com
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier
(CAS:626-48-2)6-甲基尿嘧啶
Order Number:LE1690216
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:33
Price ($):discuss personally
Email:18501500038@163.com
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier
(CAS:626-48-2)6-Methyluracil
Order Number:1690216
Stock Status:in Stock
Quantity:Company Customization
Purity:98%
Pricing Information Last Updated:Monday, 14 April 2025 18:25
Price ($):discuss personally
Email:sales2@senfeida.com
6-methyl-1,2,3,4-tetrahydropyrimidine-2,4-dione Related Literature
-
Olga Michalak,Piotr Cmoch,Piotr Krzeczyński,Marcin Cybulski,Andrzej Le? Org. Biomol. Chem. 2019 17 354
-
Khaled M. Elattar,Ba?ak Do?ru Mert,M. Monier,Ahmed El-Mekabaty RSC Adv. 2020 10 15461
-
Supreet Gaonkar,Mohammed Azharuddin Savanur,Manjunath G. Sunagar,Bijesh Puthusseri,Narahari Deshapande,Afra A. Nadaf,Imtiyaz Ahmed M. Khazi New J. Chem. 2018 42 2790
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4. The synthesis of 5-pyrimidinyl sulphides and disulphidesG. R. Barker,Nydia G. Luthy,M. M. Dhar J. Chem. Soc. 1954 4206
-
Gennady I. Borodkin,Innokenty R. Elanov,Yury V. Gatilov,Vyacheslav G. Shubin RSC Adv. 2016 6 60556
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